1-(3-hydroxypropyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1-(3-hydroxypropyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C20H23N3O3S/c24-12-4-10-23-17-8-3-6-15(17)19(21-20(23)26)27-13-18(25)22-11-9-14-5-1-2-7-16(14)22/h1-2,5,7,24H,3-4,6,8-13H2
• InChI Key: VKAHIULQQFKKHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)N3CCC4=CC=CC=C43)CCCO
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including an indoline ring and a cyclopentapyrimidinone ring. The presence of these rings suggests that the compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the indoline ring and the cyclopentapyrimidinone ring. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the indoline and cyclopentapyrimidinone rings, as well as the various functional groups. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the presence of polar or nonpolar groups, and the specific arrangement of the functional groups.

Scientific Research Applications

The compound , known by its chemical names “1-(3-hydroxypropyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one” and “4-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1-(3-hydroxypropyl)-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one”, is a complex molecule that may have various scientific research applications. Below is a comprehensive analysis focusing on six unique applications, each detailed in its own section.

Anticancer Activity

This compound shows promise as a PLK4 inhibitor , which is significant in cancer research. PLK4 is a protein kinase involved in cell division, and its inhibition can halt the proliferation of cancer cells. .

Synthetic Chemistry

In synthetic chemistry, this molecule could be used as a building block for creating new compounds with C2-quaternary centers . .

Green Chemistry

The compound’s derivatives could be synthesized using green chemistry principles, such as using water as a solvent or employing greener oxidants like hydrogen peroxide. .

Therapeutic Potential

Indole derivatives, which are part of this compound’s structure, have a broad range of therapeutic potentials. They have been associated with activities such as antibacterial, antifungal, and anti-inflammatory effects. .

Nutritional Stress Response

The compound may enhance the body’s response to nutritional stress, particularly oxidative stress, and improve conditions like ascites in poultry. .

Drug Development

This compound could be used in the development of new drugs due to its complex structure, which allows for a high degree of functionalization. .

Future Directions

Given the complexity and potential biological activity of this compound, it could be a promising area for future research. Studies could focus on understanding its synthesis, properties, and potential uses.